Cas no 2138022-29-2 (N-{8-azaspiro[4.5]decan-1-yl}propanamide)

• Product Name: N-{8-azaspiro[4.5]decan-1-yl}propanamide
• CAS No: 2138022-29-2
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 6577093
• PubChem ID: 165466341
• Update Time: 2025-07-25

N-{8-azaspiro[4.5]decan-1-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• 2138022-29-2
• N-{8-azaspiro[4.5]decan-1-yl}propanamide
• EN300-764822

• Inchi： 1S/C12H22N2O/c1-2-11(15)14-10-4-3-5-12(10)6-8-13-9-7-12/h10,13H,2-9H2,1H3,(H,14,15)
• InChI Key： VELKRLFVWOOTNB-UHFFFAOYSA-N
• SMILES： O=C(CC)NC1CCCC21CCNCC2

Computed Properties

• Exact Mass: 210.173213330g/mol
• Monoisotopic Mass: 210.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.1Ų

Additional information on N-{8-azaspiro[4.5]decan-1-yl}propanamide

Comprehensive Overview of N-{8-azaspiro[4.5]decan-1-yl}propanamide (CAS No. 2138022-29-2): Properties, Applications, and Research Insights

The compound N-{8-azaspiro[4.5]decan-1-yl}propanamide (CAS No. 2138022-29-2) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This spirocyclic compound belongs to the class of heterocyclic amides, characterized by its 8-azaspiro[4.5]decane core, which is a privileged scaffold in drug discovery. Researchers are increasingly exploring its role in modulating central nervous system (CNS) targets, given its ability to cross the blood-brain barrier (BBB)—a critical factor in neuropharmacology.

One of the most searched questions about N-{8-azaspiro[4.5]decan-1-yl}propanamide revolves around its synthetic routes and structure-activity relationships (SAR). Recent studies highlight its synthesis via multistep organic reactions, including reductive amination and amide coupling, with yields optimized for industrial-scale production. The spirocyclic architecture of this compound enhances its metabolic stability, making it a promising candidate for long-acting formulations. This aligns with the growing demand for sustained-release drugs in chronic disease management.

In the context of drug repurposing—a trending topic in AI-driven drug discovery—CAS No. 2138022-29-2 has been investigated for its potential in neurodegenerative diseases such as Alzheimer’s and Parkinson’s. Computational models suggest its affinity for G-protein-coupled receptors (GPCRs), particularly those involved in dopaminergic and serotonergic pathways. These findings resonate with the surge in searches for "new CNS drug candidates 2024" and "spirocyclic compounds in medicine".

Another hot topic linked to this compound is its solubility and bioavailability challenges. Researchers are exploring co-crystallization and nanoparticle delivery systems to improve its pharmacokinetic profile. Such innovations address frequent queries like "how to enhance drug absorption" and "advanced drug delivery technologies". Additionally, its low toxicity profile in preclinical trials positions it favorably for translational research.

From a commercial perspective, N-{8-azaspiro[4.5]decan-1-yl}propanamide is gaining traction in custom synthesis markets, with suppliers emphasizing its high purity grades (>98%) for research use. The compound’s patent landscape is another area of interest, as evidenced by searches for "intellectual property in spirocyclic drugs". Its versatility extends to chemical biology, where it serves as a probe molecule for studying enzyme inhibition.

Environmental and green chemistry considerations are also pivotal. Recent publications discuss solvent-free synthesis methods for CAS No. 2138022-29-2, aligning with the global push for sustainable pharmaceutical manufacturing. This responds to queries like "eco-friendly drug synthesis" and "green chemistry in APIs".

In summary, N-{8-azaspiro[4.5]decan-1-yl}propanamide exemplifies the intersection of innovative chemistry and therapeutic potential. Its multifaceted applications—from CNS drug development to sustainable synthesis—make it a compound of enduring relevance in both academic and industrial settings.